Calcium;hydroxide

• Molecular Formula: CaHO+
• Molecular Weight: 57.09 g/mol
• IUPAC Name: calcium;hydroxide
• InChI: InChI=1S/Ca.H2O/h;1H2/q+2;/p-1
• InChI Key: ZLYHCTAZFNBBLQ-UHFFFAOYSA-M
• Canonical SMILES: [OH-].[Ca+2]

Description

Calcium hydroxide: Ca(OH)₂ . It appears as a colorless crystal or white powder and is produced when calcium oxide (quicklime) is mixed with water . This compound is widely used in various industries, including construction, food preparation, and water treatment .

Preparation Methods

Synthetic Routes and Reaction Conditions:

Reaction of Calcium Oxide with Water: The most common method of preparing calcium hydroxide is by reacting calcium oxide with water. This reaction is highly exothermic, producing a significant amount of heat: [ \text{CaO} + \text{H₂O} \rightarrow \text{Ca(OH)₂} ]

Reaction of Calcium Chloride with Sodium Hydroxide: Another method involves reacting calcium chloride with sodium hydroxide in an aqueous solution, resulting in the formation of calcium hydroxide and sodium chloride: [ \text{CaCl₂} + 2\text{NaOH} \rightarrow \text{Ca(OH)₂} + 2\text{NaCl} ]

Industrial Production Methods:

Hydration of Quicklime: In industrial settings, calcium hydroxide is produced by hydrating quicklime in a controlled environment to ensure high purity and consistency.

Mechanical Preparation: This involves adding calcium hydroxide raw material into a high-speed mixer with water and a dispersant, followed by spray drying and sintering at high temperatures.

Chemical Reactions Analysis

Types of Reactions:

Neutralization: Calcium hydroxide reacts with acids to form salts and water. For example, with hydrochloric acid: [ \text{Ca(OH)₂} + 2\text{HCl} \rightarrow \text{CaCl₂} + 2\text{H₂O} ]

Carbonation: It reacts with carbon dioxide to form calcium carbonate: [ \text{Ca(OH)₂} + \text{CO₂} \rightarrow \text{CaCO₃} + \text{H₂O} ]

Common Reagents and Conditions:

Acids: Hydrochloric acid, sulfuric acid.

Gases: Carbon dioxide.

Major Products:

Salts: Calcium chloride, calcium sulfate.

Carbonates: Calcium carbonate.

Scientific Research Applications

Chemistry:

Carbon Capture: Calcium hydroxide is used in carbon capture and storage technologies due to its ability to react with carbon dioxide to form calcium carbonate.

Biology and Medicine:

Dental Applications: It is widely used in dentistry for pulp capping and root canal treatments due to its antimicrobial properties and ability to stimulate hard tissue formation.

Industry:

Construction: Used in the preparation of mortar, plaster, and cement.

Water Treatment: Employed to neutralize acidic water and remove impurities.

Mechanism of Action

The primary mechanism of action of calcium hydroxide involves the dissociation of calcium and hydroxide ions. The hydroxide ions increase the pH, creating an alkaline environment that is hostile to bacteria and promotes the formation of hard tissues . In dentistry, this high pH alters the integrity of bacterial cell membranes, leading to their destruction .

Comparison with Similar Compounds

Magnesium Hydroxide: Similar in its basic properties but less soluble in water.

Strontium Hydroxide: More soluble in water and used in different industrial applications.

Barium Hydroxide: Highly soluble and used in analytical chemistry.

Uniqueness of Calcium Hydroxide:

Versatility: Used in a wide range of applications from construction to medicine.

Reactivity: Reacts readily with acids and carbon dioxide, making it useful in various chemical processes.